Cas no 2225172-68-7 (2-(Methylethylamino-d8)-pyrimidine-5-boronic acid)

• Product Name: 2-(Methylethylamino-d8)-pyrimidine-5-boronic acid
• CAS No: 2225172-68-7
• MF: C₇H₄D₈BN₃O₂
• MW: 189.05
• CID: 5143708
• PubChem ID: 133554890
• Update Time: 2024-11-05

2-(Methylethylamino-d8)-pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylethylamino-d8)-pyrimidine-5-boronic acid
• F92516
• 2225172-68-7

• Inchi： 1S/C7H12BN3O2/c1-3-11(2)7-9-4-6(5-10-7)8(12)13/h4-5,12-13H,3H2,1-2H3/i1D3,2D3,3D2
• InChI Key： TWXVKFJKCNQIQX-AUOAYUKBSA-N
• SMILES： C1(N(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H])=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 189.1524708g/mol
• Monoisotopic Mass: 189.1524708g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų